Cas no 118276-15-6 (3-bromo-5-chloro-4-hydroxybenzoic acid)

• Product Name: 3-bromo-5-chloro-4-hydroxybenzoic acid
• CAS No: 118276-15-6
• MF: C₇H₄BrClO₃
• MW: 251.461860656738
• MDL: MFCD21640585
• CID: 3392152
• PubChem ID: 20490878
• Update Time: 2025-03-28

3-bromo-5-chloro-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 3-BROMO-5-CHLORO-4-HYDROXY-
• 3-bromo-5-chloro-4-hydroxybenzoic acid
• DTXSID001023291
• SY093129
• E80334
• SCHEMBL987210
• AKOS016035903
• NS00133675
• MFCD21640585
• STL196747
• 118276-15-6
• 3-bromo-5-chloro-4-hydroxyben-zoic acid
• AS-0676

• MDL： MFCD21640585
• Inchi： 1S/C7H4BrClO3/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2,10H,(H,11,12)
• InChI Key： GZPRKIIWTPCKMQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(=O)O)=C1)Cl)O

Computed Properties

• Exact Mass: 249.90323g/mol
• Monoisotopic Mass: 249.90323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives